Cas no 893643-33-9 (Ethyl 4-cyclohexyl-2,4-dioxobutanoate)

Ethyl 4-cyclohexyl-2,4-dioxobutanoate is a specialized organic compound featuring a cyclohexyl-substituted dioxobutanoate ester structure. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and fine chemicals. The presence of both keto and ester functional groups enhances its reactivity, enabling use in condensation and cyclization reactions. The cyclohexyl moiety contributes to steric and electronic effects, influencing selectivity in synthetic pathways. This compound is typically employed in research and pharmaceutical applications where controlled reactivity and structural specificity are required. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
Ethyl 4-cyclohexyl-2,4-dioxobutanoate structure
893643-33-9 structure
Product Name:Ethyl 4-cyclohexyl-2,4-dioxobutanoate
CAS No:893643-33-9
MF:C12H18O4
MW:226.268924236298
CID:3047082
PubChem ID:23005470
Update Time:2025-06-08

Ethyl 4-cyclohexyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyclohexyl-2,4-dioxobutanoate
    • 893643-33-9
    • CS-0225316
    • 4-Cyclohexyl-2,4-dioxo-butyric acid ethyl ester
    • DTXSID90629668
    • G28443
    • EN300-123412
    • AENZJLQZKJPTQT-UHFFFAOYSA-N
    • ETHYL4-CYCLOHEXYL-2,4-DIOXOBUTANOATE
    • SCHEMBL1739339
    • AKOS004115491
    • MDL: MFCD08700413
    • Inchi: 1S/C12H18O4/c1-2-16-12(15)11(14)8-10(13)9-6-4-3-5-7-9/h9H,2-8H2,1H3
    • InChI Key: AENZJLQZKJPTQT-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)OCC)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.4Ų

Ethyl 4-cyclohexyl-2,4-dioxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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$71.0 2023-06-08
Enamine
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